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Synthesis of CrO₂ Nanowires

The search results highlight a specific sonochemical method for decorating CrO₂ nanowires with precious

metal nanoparticles to create highly efficient catalysts [1].

Experimental Protocol: Sonochemical Decoration of CrO₂
Nanowires

This one-step preparation method yields catalysts that are immediately active and magnetically separable [1].

Key Materials:
Support Material: Chromium(IV) oxide (CrO₂) nanowires.

Metal Precursors: Palladium(II) nitrate salt or hexachloroplatinic acid (H₂PtCl₆).
Solvent & Reducing Agent: Ethanol.

Additional Reagent for Pt only: Hydrazine solution (as a stronger reducing agent).
Equipment:

Ultrasonic irradiator (sonicator).
Standard laboratory glassware.

Procedure:
Dispersion: Disperse the CrO₂ nanowires in ethanol.

Mixing: Add the metal precursor (palladium nitrate or hexachloroplatinic acid) to the
suspension.

Sonication: Subject the mixture to intense ultrasonic irradiation.
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Mechanism: Ultrasonic cavitation creates microscopic "hot spots" with extremely high

temperatures and pressures. This causes the ethanol to act as a reducing agent,
facilitating the nucleation and deposition of metal nanoparticles (Pd or Pt) onto the

surface of the CrO₂ nanowires [1].
Reduction for Pt: For the platinum catalyst, the reduction with ethanol alone was insufficient.

The addition of a hydrazine solution was required to complete the reduction of Pt(IV) ions to
elemental platinum [1].

Completion: The catalyst is active immediately after sonication and requires no further
treatment [1].

The workflow for this synthesis is summarized below:
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Characterization Data and Catalytic Performance

The synthesized nanowires were characterized using several techniques, and their performance was tested in

the hydrogenation of 2,4-dinitrotoluene (DNT) to 2,4-toluenediamine (TDA) [1].
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Table 1: Physicochemical Characterization of Catalysts

Property Pd/CrO₂ Catalyst Pt/CrO₂ Catalyst
Measurement
Technique

Specific Surface
Area

31.54 m²/g 30.08 m²/g BET Method [1]

Nanowire
Dimensions

Diameter: 6-60 nm;
Length: 60-870 nm

Diameter: 6-60 nm; Length:
60-870 nm

TEM [1]

Metal Nanoparticle
Size

6-20 nm Aggregates of 70-80 nm
from smaller particles

TEM [1]

Crystal Structure of
Support

Tetragonal (rutile) Tetragonal (rutile) XRD [1]

Table 2: Catalytic Performance in DNT Hydrogenation

Reaction conditions: 333 K, 20 bar H₂ pressure [1]

Performance Metric Pd/CrO₂ Catalyst Pt/CrO₂ Catalyst

DNT Conversion >98% >98%

TDA Yield 99.7% 98.8%

TDA Formed per mol Metal Not Specified 304.08 mol

Activation Energy ~24 kJ·mol⁻¹ ~24 kJ·mol⁻¹

Applications and Key Advantages

The rutile structure and magnetic properties of CrO₂ nanowires make them particularly suitable for specific

advanced applications.
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Magnetically Recoverable Catalysts: The ferromagnetism of CrO₂ allows for easy separation of the

catalyst from the reaction mixture using a simple magnet, facilitating reuse and improving practicality
[1].

Magnetorheological (MR) Fluids: Rod-shaped CrO₂ nanoparticles can be used as additives in MR
fluids to enhance their yield stress and dispersion stability, which is valuable for engineering

applications like dampers and clutches [2].
Historical Use in Magnetic Recording: CrO₂ was historically valued in magnetic tapes due to its

acicular particle morphology, high coercivity, and remanent magnetization, which enabled high-quality
audio recording [3].

Further Research Directions

While the structure and one synthesis method are well-described, other research areas for chromium oxide

nanostructures include:

Alternative Chromium Oxides: Chromium(III) oxide (Cr₂O₃) nanoparticles with a hexagonal

structure can be synthesized via precipitation methods, and they also find applications as catalysts
and adsorbents [4].

Doping Studies: Chromium can be used as a dopant in other metal oxide systems (e.g., ZnS, TiO₂)
to modify their electronic, magnetic, and optical properties, which is a significant area of research in

materials science [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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